Cas no 141038-08-6 (2,4-Hexanedione, 3-[2-(3-methoxyphenyl)ethyl]-)

• Product Name: 2,4-Hexanedione, 3-[2-(3-methoxyphenyl)ethyl]-
• CAS No: 141038-08-6
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 1301272
• PubChem ID: 14959927
• Update Time: 2025-04-20

2,4-Hexanedione, 3-[2-(3-methoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexanedione, 3-[2-(3-methoxyphenyl)ethyl]-
• 3-[2-(3-methoxyphenyl)ethyl]hexane-2,4-dione
• 141038-08-6
• DTXSID50566106

• Inchi： 1S/C15H20O3/c1-4-15(17)14(11(2)16)9-8-12-6-5-7-13(10-12)18-3/h5-7,10,14H,4,8-9H2,1-3H3
• InChI Key： UJQJZNVVZMISBD-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C(C)=O)CCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 248.1413
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37